![molecular formula C19H23FN2O2 B5303161 1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine](/img/structure/B5303161.png)
1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine
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Overview
Description
1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine, also known as EIP or AZD5213, is a novel compound that has gained significant attention in the field of neuroscience. EIP is a selective antagonist of the orexin 1 receptor, which is involved in regulating sleep-wake cycles, arousal, and appetite.
Scientific Research Applications
1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine has been investigated for its potential therapeutic applications in various neurological disorders, including narcolepsy, insomnia, and addiction. Narcolepsy is a sleep disorder characterized by excessive daytime sleepiness and cataplexy, a sudden loss of muscle tone triggered by strong emotions. This compound has been shown to improve wakefulness and reduce cataplexy in animal models of narcolepsy. Insomnia is a common sleep disorder characterized by difficulty falling asleep or staying asleep. This compound has been shown to improve sleep quality and reduce wakefulness in animal models of insomnia. Addiction is a chronic brain disease characterized by compulsive drug-seeking behavior and drug use despite harmful consequences. This compound has been shown to reduce drug-seeking behavior and relapse in animal models of addiction.
Mechanism of Action
1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine selectively blocks the orexin 1 receptor, which is involved in regulating sleep-wake cycles, arousal, and appetite. Orexin neurons are located in the hypothalamus and project to various brain regions, including the cortex, thalamus, and brainstem. Orexin signaling promotes wakefulness and arousal by activating these brain regions. This compound blocks orexin signaling and reduces wakefulness and arousal.
Biochemical and Physiological Effects
This compound has been shown to reduce wakefulness and increase sleep in animal models. This compound has also been shown to reduce food intake and body weight in animal models. This compound does not affect locomotor activity or anxiety-like behavior in animal models. This compound has a long half-life and is metabolized by the liver.
Advantages and Limitations for Lab Experiments
1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine is a selective antagonist of the orexin 1 receptor, which makes it a valuable tool for studying the role of orexin signaling in various neurological disorders. This compound has been shown to be effective in animal models of narcolepsy, insomnia, and addiction. However, this compound has limitations in terms of its pharmacokinetic properties. This compound has a long half-life and is metabolized by the liver, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine. One direction is to investigate the potential therapeutic applications of this compound in humans. Clinical trials are needed to determine the safety and efficacy of this compound in treating neurological disorders such as narcolepsy, insomnia, and addiction. Another direction is to investigate the role of orexin signaling in other neurological disorders, such as depression and anxiety. This compound may be a valuable tool for studying the role of orexin signaling in these disorders. Finally, future research could focus on developing new compounds that target the orexin system with improved pharmacokinetic properties.
Synthesis Methods
The synthesis of 1-[(3-ethyl-5-isoxazolyl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine involves the reaction of 3-ethyl-5-isoxazolecarboxylic acid with 1-(4-fluorophenyl)ethylamine to form the intermediate 1-(3-ethyl-5-isoxazolyl)-3-[2-(4-fluorophenyl)ethyl]urea. This intermediate is then reacted with piperidine to yield the final product, this compound. The synthesis of this compound has been described in detail in a patent by AstraZeneca.
properties
IUPAC Name |
(3-ethyl-1,2-oxazol-5-yl)-[3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O2/c1-2-17-12-18(24-21-17)19(23)22-11-3-4-15(13-22)6-5-14-7-9-16(20)10-8-14/h7-10,12,15H,2-6,11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEVBSSLAGSKSNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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